N'-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide

• Molecular Formula: C23H16Cl2N4O3
• Molecular Weight: 467.3 g/mol
• IUPAC Name: N-[(E)-[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C23H16Cl2N4O3/c24-18-8-5-16(21(25)11-18)13-28-14-17(20-3-1-2-4-22(20)28)12-26-27-23(30)15-6-9-19(10-7-15)29(31)32/h1-12,14H,13H2,(H,27,30)/b26-12+
• InChI Key: SJJNWUUWFLNDDU-RPPGKUMJSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC3=C(C=C(C=C3)Cl)Cl)/C=N/NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=C(C=C(C=C3)Cl)Cl)C=NNC(=O)C4=CC=C(C=C4)[N+](=O)[O-]

Description

N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide is a complex organic compound with a molecular formula of C23H16Cl2N4O3 This compound is characterized by the presence of an indole ring, a benzyl group, and a nitrobenzohydrazide moiety

Preparation Methods

The synthesis of N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide typically involves the condensation of 1-(2,4-dichlorobenzyl)-1H-indole-3-carbaldehyde with 4-nitrobenzohydrazide under specific reaction conditions . The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours to ensure complete reaction. The product is then purified by recrystallization or chromatography.

Chemical Reactions Analysis

N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and indole positions, using reagents such as halogens or alkylating agents.

Scientific Research Applications

N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to anticancer effects .

Comparison with Similar Compounds

N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide can be compared with other similar compounds, such as:

N’-[(E)-1-(2-Chlorophenyl)ethylidene]-4-nitrobenzohydrazide: This compound has a similar structure but with a different substituent on the benzyl group.

N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide: This compound has a different aromatic ring system and substituents.

The uniqueness of N’-{(E)-[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methylidene}-4-nitrobenzohydrazide lies in its specific combination of functional groups and its potential for diverse applications in scientific research.